Cas no 16830-14-1 (Urea,N-(1-methylethyl)-N-nitroso-)

Urea,N-(1-methylethyl)-N-nitroso- structure
16830-14-1 structure
Product Name:Urea,N-(1-methylethyl)-N-nitroso-
CAS No:16830-14-1
MF:C4H9N3O2
MW:131.133160352707
CID:176622
PubChem ID:114849
Update Time:2025-04-19

Urea,N-(1-methylethyl)-N-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(1-methylethyl)-N-nitroso-
    • 1-nitroso-1-propan-2-ylurea
    • N-Nitroso-N-isopropy
    • N-NITROSO-N-ISOPROPYLUREA
    • N-Nitroso-N-isopropylurea Discontinued
    • 1-Isopropyl-1-nitrosourea
    • AC1L3G2H
    • AC1Q5JDD
    • BRN 4659832
    • isopropyl nitrosourea
    • N-(1-Methylethyl)-N-nitrosourea
    • N-Isopropyl-N-nitrosourea
    • Nitrosoisopropylurea
    • Urea, 1-isopropyl-1-nitroso-
    • 1-isopropyl-1-nitroso-ure
    • N-Nitroso-N-isopropylurea Discontinued
    • 1-nitroso-1-(propan-2-yl)urea
    • DTXSID50168548
    • SCHEMBL11129054
    • AKOS006276790
    • FT-0672961
    • Urea, N-(1-methylethyl)-N-nitroso-
    • 16830-14-1
    • EN300-840448
    • nitroso-i-propylurea
    • Inchi: 1S/C4H9N3O2/c1-3(2)7(6-9)4(5)8/h3H,1-2H3,(H2,5,8)
    • InChI Key: VMQQMNLJMLELNP-UHFFFAOYSA-N
    • SMILES: O=C(N)N(C(C)C)N=O

Computed Properties

  • Exact Mass: 131.06957
  • Monoisotopic Mass: 131.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 75.8Ų

Experimental Properties

  • Density: 1.3227 (rough estimate)
  • Boiling Point: 242.43°C (rough estimate)
  • Refractive Index: 1.5700 (estimate)
  • Stability/Shelf Life: Unstable at RT, Contains 40% Water, 1.8% Acetic Acid
  • PSA: 75.76

Urea,N-(1-methylethyl)-N-nitroso- Pricemore >>

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